Cas no 1251657-97-2 (5-cyclopropyl-N-5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide
• CAS No: 1251657-97-2
• MF: C₁₄H₁₆N₄O₃S
• MW: 320.366841316223
• CID: 5962386
• PubChem ID: 49676813
• Update Time: 2025-07-02

5-cyclopropyl-N-5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-N-5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide
• 5-cyclopropyl-N-[5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl]-1,2-oxazole-3-carboxamide
• CHEMBL4928387
• AKOS024525618
• F5860-3991
• 1251657-97-2
• 5-cyclopropyl-N-(5-(dimethylcarbamoyl)-4-methylthiazol-2-yl)isoxazole-3-carboxamide
• VU0526434-1

• Inchi： 1S/C14H16N4O3S/c1-7-11(13(20)18(2)3)22-14(15-7)16-12(19)9-6-10(21-17-9)8-4-5-8/h6,8H,4-5H2,1-3H3,(H,15,16,19)
• InChI Key： ZEYCXLKKCMIQTR-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=CC(C(NC2=NC(C)=C(C(=O)N(C)C)S2)=O)=N1

Computed Properties

• Exact Mass: 320.09431156g/mol
• Monoisotopic Mass: 320.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Additional information on 5-cyclopropyl-N-5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide

Recent Advances in the Study of 5-cyclopropyl-N-5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide (CAS: 1251657-97-2)

The compound 5-cyclopropyl-N-5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide (CAS: 1251657-97-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its clinical applicability.

One of the key areas of investigation has been the compound's role as a potent inhibitor of certain kinase enzymes. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro and in vivo studies have demonstrated that 5-cyclopropyl-N-5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide exhibits high selectivity and efficacy in targeting specific kinase isoforms, thereby offering a potential therapeutic avenue for precision medicine.

In addition to its kinase inhibitory activity, recent research has also explored the compound's pharmacokinetic profile. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its bioavailability and stability under physiological conditions. These investigations are crucial for understanding the compound's suitability for further development as a drug candidate. Early results suggest that the molecule has favorable pharmacokinetic characteristics, although further optimization may be required to enhance its therapeutic index.

Another notable aspect of the research on this compound is its synthetic accessibility. Recent publications have detailed novel synthetic routes for the preparation of 5-cyclopropyl-N-5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide, highlighting improvements in yield, purity, and scalability. These advancements are expected to facilitate larger-scale production for preclinical and clinical studies, thereby accelerating the drug development process.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions between the compound and its biological targets. These studies have identified key structural features that contribute to its binding affinity and selectivity, offering a foundation for the design of next-generation derivatives with enhanced pharmacological properties.

In conclusion, the recent research on 5-cyclopropyl-N-5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide (CAS: 1251657-97-2) underscores its potential as a versatile and promising candidate for therapeutic development. Continued investigations into its biological activities, pharmacokinetics, and synthetic methodologies are expected to further elucidate its clinical potential and pave the way for its translation into practical medical applications.